Cas no 2223085-23-0 (4-[3-Oxo-3-[[(2S)-3,3,3-trifluoro-2-hydroxypropyl]amino]propyl]benzenesulfonyl fluoride)

• Product Name: 4-[3-Oxo-3-[[(2S)-3,3,3-trifluoro-2-hydroxypropyl]amino]propyl]benzenesulfonyl fluoride
• CAS No: 2223085-23-0
• MF: C₁₂H₁₃F₄NO₄S
• MW: 343.294536352158
• CID: 5411326
• PubChem ID: 136585357
• Update Time: 2025-10-24

4-[3-Oxo-3-[[(2S)-3,3,3-trifluoro-2-hydroxypropyl]amino]propyl]benzenesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-[3-Oxo-3-[[(2S)-3,3,3-trifluoro-2-hydroxypropyl]amino]propyl]benzenesulfonyl fluoride

• Inchi： 1S/C12H13F4NO4S/c13-12(14,15)10(18)7-17-11(19)6-3-8-1-4-9(5-2-8)22(16,20)21/h1-2,4-5,10,18H,3,6-7H2,(H,17,19)/t10-/m0/s1
• InChI Key： OCGCKFPPAUIVQQ-JTQLQIEISA-N
• SMILES： C1(S(F)(=O)=O)=CC=C(CCC(=O)NC[C@H](O)C(F)(F)F)C=C1

Experimental Properties

• Density: 1.435±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.3±50.0 °C(Predicted)
• pka: 11.75±0.20(Predicted)

Additional information on 4-[3-Oxo-3-[[(2S)-3,3,3-trifluoro-2-hydroxypropyl]amino]propyl]benzenesulfonyl fluoride

Comprehensive Overview of 4-[3-Oxo-3-[[(2S)-3,3,3-trifluoro-2-hydroxypropyl]amino]propyl]benzenesulfonyl fluoride (CAS No. 2223085-23-0)

The compound 4-[3-Oxo-3-[[(2S)-3,3,3-trifluoro-2-hydroxypropyl]amino]propyl]benzenesulfonyl fluoride (CAS No. 2223085-23-0) is a specialized sulfonyl fluoride derivative with significant potential in bioconjugation and proteomics research. Its unique structure, featuring a trifluoro-hydroxypropyl moiety and a benzenesulfonyl fluoride group, makes it a valuable tool for covalent protein modification. Researchers are increasingly interested in this compound due to its applications in targeted drug discovery and chemical biology, aligning with the growing demand for precision medicine solutions.

In recent years, the scientific community has focused on covalent inhibitors and activity-based probes, where 4-[3-Oxo-3-[[(2S)-3,3,3-trifluoro-2-hydroxypropyl]amino]propyl]benzenesulfonyl fluoride plays a pivotal role. Its sulfonyl fluoride group reacts selectively with tyrosine residues and other nucleophilic amino acids, enabling site-specific protein labeling. This property is particularly relevant in cryo-EM studies and structural biology, addressing the need for advanced molecular imaging techniques. The compound’s trifluoromethyl group also enhances its metabolic stability, a key consideration in medicinal chemistry optimization.

The rise of AI-driven drug discovery has further amplified interest in CAS No. 2223085-23-0, as computational models highlight its potential for kinase inhibition and enzyme targeting. Online searches for "sulfonyl fluoride applications" and "covalent protein modifiers" have surged, reflecting its relevance in high-throughput screening. Additionally, its compatibility with click chemistry workflows makes it a versatile candidate for multifunctional linker design, a trending topic in nanotechnology and biomaterials research.

From a synthetic perspective, 4-[3-Oxo-3-[[(2S)-3,3,3-trifluoro-2-hydroxypropyl]amino]propyl]benzenesulfonyl fluoride exemplifies innovations in fluorine chemistry, a field gaining traction due to fluorine’s ability to modulate bioavailability and binding affinity. Its chiral hydroxypropyl segment also opens avenues for stereoselective synthesis, catering to the pharmaceutical industry’s demand for enantiopure compounds. Environmental concerns around sustainable fluorination methods have spurred studies on greener synthesis routes for such derivatives.

In conclusion, CAS No. 2223085-23-0 represents a convergence of cutting-edge chemical biology and therapeutic innovation. Its dual functionality as a proteomic tool and a drug scaffold positions it at the forefront of personalized medicine and next-generation diagnostics. As research into covalent drug design expands, this compound is poised to address critical challenges in disease mechanism elucidation and targeted therapy development.